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Compound of Interest

Compound Name: KIN1400

Cat. No.: B1673644

Essential Safety and Handling Guide for KIN1400

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
KIN1400, a potent small molecule activator of the RIG-I-like receptor (RLR) pathway with
broad-spectrum antiviral activity. Adherence to these procedures is critical to ensure personal
safety and maintain experimental integrity.

Understanding KIN1400

KIN1400, with the chemical name 7-[(2-benzothiazolylamino)[4-
(difluoromethoxy)phenyl]methyl]-8-quinolinol, is a solid substance used in research to trigger
IRF3-dependent innate immune responses against a range of RNA viruses.[1][2][3] Its CAS
Number is 446826-86-4.[4] While one Safety Data Sheet (SDS) classifies KIN1400 as not
hazardous under the Globally Harmonized System (GHS), another indicates it is harmful if
swallowed and very toxic to aquatic life with long-lasting effects.[5][6] Therefore, it is imperative
to handle this compound with appropriate caution.
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Identifier

Value

Chemical Name

7-[(2-benzothiazolylamino)[4-
(difluoromethoxy)phenyl]methyl]-8-quinolinol

CAS Number

446826-86-4[4]

Molecular Formula

C24H17F2N302S[4]

Molecular Weight 449.5 g/mol [4]
Appearance Solid[7]
Purity >98%][4]
N DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 2
Solubility
mg/mi[4]
Storage -20°C[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is mandatory when handling KIN1400:

Protection Type

Specific Recommendations

Eye Protection

Safety goggles with side-shields.[5]

Hand Protection

Protective gloves (e.g., nitrile).

Skin and Body Protection

Impervious clothing, such as a fully-buttoned lab
coat.[5]

Respiratory Protection

A suitable respirator should be used, especially
when handling the powder form to avoid dust

and aerosol formation.[5]

Operational Plan: Safe Handling Procedures
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Strict adherence to the following operational procedures will minimize the risk of exposure and
contamination.

3.1. Engineering Controls:

e Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.[5]
o Ensure a safety shower and eyewash station are readily accessible.[5]

3.2. Handling Powder:

» Preparation: Before handling, ensure all required PPE is correctly worn.

» Weighing: Conduct all weighing and aliquoting of KIN1400 powder within a chemical fume
hood to prevent inhalation of dust.

» Spill Prevention: Handle with care to avoid creating dust.
3.3. Preparing Solutions:
e Solvent Selection: KIN1400 is soluble in DMSO at approximately 30 mg/ml.[7]

 Dissolving: When dissolving, do so within a chemical fume hood. Purge the solvent of choice
with an inert gas before preparing the stock solution.[7]

o Storage of Solutions: Store stock solutions at -20°C for short-term (days to weeks) or -80°C
for long-term (months).[5]

3.4. General Hygiene:
e Wash hands thoroughly after handling.[7]
e Do not eat, drink, or smoke in laboratory areas where KIN1400 is handled.[5]

» Avoid contact with skin, eyes, and clothing.[7]

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination, as KIN1400 is classified as
very toxic to aquatic life.[5]

» Waste Collection: Collect all KIN1400 waste, including empty containers, contaminated PPE,
and unused solutions, in a designated and clearly labeled hazardous waste container.

» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[5]

e Environmental Release: Avoid release to the environment.[5]
Experimental Protocols and Signaling Pathway
5.1. Key Experimental Application: Antiviral Activity

KIN1400 has demonstrated efficacy in inhibiting the replication of various RNA viruses,
including West Nile Virus (WNV), Dengue Virus (DV), and Hepatitis C Virus (HCV).[1][4] It
functions by activating the RLR pathway, which leads to the expression of innate immune
genes.[4]

5.2. Signaling Pathway Diagram

The diagram below illustrates the activation of the IRF3-dependent innate immune response by
KIN1400.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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